Cas no 7331-58-0 (4,9-dihydroxy-3-methoxy-6H-[1]benzofuro[3,2-c]chromen-6-one)
7331-58-0 structure
Product Name:4,9-dihydroxy-3-methoxy-6H-[1]benzofuro[3,2-c]chromen-6-one
CAS No:7331-58-0
MF:C16H10O6
MW:298.247004985809
CID:1760243
PubChem ID:3084009
Update Time:2025-04-21
4,9-dihydroxy-3-methoxy-6H-[1]benzofuro[3,2-c]chromen-6-one Chemical and Physical Properties
Names and Identifiers
-
- 4,9-dihydroxy-3-methoxy-6H-[1]benzofuro[3,2-c]chromen-6-one
- 6H-Benzofuro(3,2-c)(1)benzopyran-6-one, 4,9-dihydroxy-3-methoxy-
- 4,9-dihydroxy-3-methoxy-[1]benzofuro[3,2-c]chromen-6-one
- 4,9-Dihydroxy-3-methoxy-6H-benzofuro[3,2-c][1]benzopyran-6-one
- 8,12-Dihydroxy-7-methoxycoumestan
- 4,9-Dihydroxy-3-methoxycoumestan
- 7331-58-0
- Sativol
- 4,9-dihydroxy-3-methoxy-[1]benzouro[3,2-c]chromen-6-one
- CHEBI:174834
- DTXSID10223546
- LMPK12090036
-
- Inchi: 1S/C16H10O6/c1-20-10-5-4-9-14-12(16(19)22-15(9)13(10)18)8-3-2-7(17)6-11(8)21-14/h2-6,17-18H,1H3
- InChI Key: YLRNDYZYIUVEDH-UHFFFAOYSA-N
- SMILES: COC1C=CC2C3OC4C=C(O)C=CC=4C=3C(OC=2C=1O)=O
Computed Properties
- Exact Mass: 298.0477
- Monoisotopic Mass: 298.04773803g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 454
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 89.1Ų
Experimental Properties
- PSA: 89.13
4,9-dihydroxy-3-methoxy-6H-[1]benzofuro[3,2-c]chromen-6-one Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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